N-cyclopropyl-1'-(cyclopropylcarbonyl)-N-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-N-cyclopropyl-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H34N4O2/c29-23(19-5-6-19)26-13-9-21(10-14-26)27-12-2-4-20(17-27)24(30)28(22-7-8-22)16-18-3-1-11-25-15-18/h1,3,11,15,19-22H,2,4-10,12-14,16-17H2
• InChI Key: TYVMVFMTMDKNTD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)C(=O)C3CC3)C(=O)N(CC4=CN=CC=C4)C5CC5
• Molecular Formula: C24H34N4O2
• Molecular Weight: 410.6 g/mol

Description

“N-cyclopropyl-1’-(cyclopropylcarbonyl)-N-(pyridin-3-ylmethyl)-1,4’-bipiperidine-3-carboxamide” is a complex organic compound. It contains several functional groups including a carboxamide, a pyridine, and two cyclopropyl groups. These groups are part of larger structures, including a bipiperidine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the cyclopropyl groups could be introduced using a cyclopropanation reaction. The carboxamide could be formed through a reaction with an amine and a carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The bipiperidine part of the molecule would likely impart a rigid structure, while the cyclopropyl groups could introduce strain into the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and reagents present. For example, the carboxamide could be hydrolyzed to form a carboxylic acid and an amine under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of a pyridine could make the compound somewhat basic, and the carboxamide could form hydrogen bonds.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research could involve studying the properties of this compound more thoroughly, synthesizing derivatives with different functional groups, or investigating potential applications (e.g., as a pharmaceutical drug).